N-(4-methylbenzo[d]thiazol-2-yl)-2-(2-((3-(trifluoromethyl)phenyl)amino)thiazol-4-yl)acetamide

• IUPAC Name: N-(4-methyl-1,3-benzothiazol-2-yl)-2-[2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C20H15F3N4OS2/c1-11-4-2-7-15-17(11)27-19(30-15)26-16(28)9-14-10-29-18(25-14)24-13-6-3-5-12(8-13)20(21,22)23/h2-8,10H,9H2,1H3,(H,24,25)(H,26,27,28)
• InChI Key: PVVQREAOLXMAOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)NC(=O)CC3=CSC(=N3)NC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C20H15F3N4OS2
• Molecular Weight: 448.5 g/mol

Description

N-(4-methylbenzo[d]thiazol-2-yl)-2-(2-((3-(trifluoromethyl)phenyl)amino)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C20H15F3N4OS2 and its molecular weight is 448.48. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Several studies have synthesized derivatives related to the compound of interest with the aim of evaluating their antitumor activity. For instance, a study synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, demonstrating considerable anticancer activity against various cancer cell lines. These compounds were synthesized using a pharmacophoric group based on 2-(4-aminophenyl)benzothiazole structure, highlighting a significant approach in antitumor drug development (Yurttaş, Tay, & Demirayak, 2015). Another study focused on the synthesis and biological evaluation of 5-methyl-4-phenyl thiazole derivatives as anticancer agents, showcasing how specific derivatives exhibit high selectivity and apoptosis-inducing capabilities against certain cancer cell lines (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Antimicrobial Activity

Research into the antimicrobial potential of similar compounds has led to the synthesis of derivatives with notable antibacterial and antifungal activities. One study synthesized a series of thiazolidin-4-one derivatives, aiming to explore their antimicrobial effectiveness against various bacterial and fungal strains. This exploration into antimicrobial activity reveals the potential of these compounds in addressing resistant microbial infections (Baviskar, Khadabadi, & Deore, 2013).

Antioxidant Activity

Derivatives of the compound have also been evaluated for their antioxidant activities, showcasing the versatility of these chemical structures in combating oxidative stress. Novel coordination complexes derived from pyrazole-acetamide, for example, have been synthesized and analyzed for their significant antioxidant activity. This study illustrates the compound's potential application in developing antioxidant agents (Chkirate, Fettach, Karrouchi, Sebbar, Essassi, Mague, Radi, Faouzi, Adarsh, & Garcia, 2019).